Cas no 2680804-45-7 (tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate)

• Product Name: tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate
• CAS No: 2680804-45-7
• MF: C₁₃H₂₀BrNO₃S
• MW: 350.271801948547
• CID: 5626140
• PubChem ID: 165927021
• Update Time: 2025-06-08

tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298515
• tert-butyl N-[(3-bromothiophen-2-yl)methyl]-N-(2-methoxyethyl)carbamate
• 2680804-45-7
• tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate

• Inchi： 1S/C13H20BrNO3S/c1-13(2,3)18-12(16)15(6-7-17-4)9-11-10(14)5-8-19-11/h5,8H,6-7,9H2,1-4H3
• InChI Key： KPLCCECMWDQBLO-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CN(C(=O)OC(C)(C)C)CCOC

Computed Properties

• Exact Mass: 349.03473g/mol
• Monoisotopic Mass: 349.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate

Research Brief on tert-Butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate (CAS: 2680804-45-7)

In recent years, the compound tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate (CAS: 2680804-45-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its bromothiophene and methoxyethyl functional groups, has emerged as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including its potential for further functionalization, make it a valuable building block in medicinal chemistry.

Recent studies have focused on the synthetic applications and pharmacological potential of tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of autoimmune diseases and certain cancers. The bromothiophene moiety in this compound allows for efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. Additionally, the carbamate group provides stability and modulates the physicochemical properties of the resulting drug candidates.

From a synthetic chemistry perspective, researchers have developed optimized protocols for the preparation of tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate. A recent study demonstrated a high-yielding, one-pot synthesis route with improved atom economy and reduced environmental impact. The compound's stability under various reaction conditions has been systematically evaluated, confirming its suitability for diverse synthetic transformations. These advances have facilitated its broader application in drug discovery programs across multiple therapeutic areas.

The pharmacological characterization of derivatives synthesized from this intermediate has revealed promising biological activities. In particular, molecules containing this scaffold have shown selective inhibition of specific kinase targets with improved pharmacokinetic profiles compared to earlier generations of inhibitors. Structure-activity relationship (SAR) studies have elucidated the importance of the bromothiophene and methoxyethyl groups in maintaining target binding affinity while optimizing drug-like properties. These findings have been validated through in vitro and in vivo models, supporting the continued investigation of this chemical series.

Looking forward, tert-butyl N-(3-bromothiophen-2-yl)methyl-N-(2-methoxyethyl)carbamate represents a strategic intermediate for the development of next-generation therapeutics. Its versatility in medicinal chemistry applications, combined with the growing understanding of its structure-property relationships, positions this compound as a valuable tool in drug discovery. Ongoing research is exploring its potential in addressing unmet medical needs, particularly in oncology and inflammatory diseases, where targeted therapies are increasingly important.